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Cat. No.: B15586574 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
A-966492 is a highly potent and novel inhibitor of poly(ADP-ribose) polymerase 1 (PARP1) and

PARP2, with Ki values of 1 nM and 1.5 nM, respectively.[1][2][3][4] PARP enzymes are critical

components of the cellular machinery for DNA repair. By inhibiting PARP, A-966492 can

potentiate the effects of DNA-damaging agents and induce synthetic lethality in cancer cells

with deficiencies in other DNA repair pathways, such as those with BRCA1 or BRCA2

mutations. These characteristics make A-966492 a valuable tool in cancer research and drug

development. Proper preparation of stock solutions is crucial for obtaining accurate and

reproducible experimental results. Dimethyl sulfoxide (DMSO) is a common solvent for

dissolving A-966492 for in vitro studies.[5] This document provides a detailed protocol for the

preparation, storage, and handling of A-966492 stock solutions in DMSO.

Quantitative Data Summary
The following table summarizes the key quantitative data for A-966492.
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Property Value Reference

Molecular Weight 324.35 g/mol [5]

Formulation C₁₈H₁₇FN₄O [5]

Ki (PARP1) 1 nM [1][2][3][4]

Ki (PARP2) 1.5 nM [1][2][3]

EC₅₀ (Whole Cell Assay) 1 nM [1][4]

Solubility Soluble in DMSO [5]

Recommended Stock

Concentration
10 mM in DMSO N/A

Recommended Storage (Solid) -20°C for up to 3 years [5]

Recommended Storage

(DMSO Stock)

-20°C for up to 1 year; -80°C

for up to 2 years
[1]

Experimental Protocols
Materials

A-966492 powder

Anhydrous Dimethyl Sulfoxide (DMSO), sterile

Sterile microcentrifuge tubes or vials

Calibrated pipettes and sterile tips

Vortex mixer

Sonicator (optional)

Personal Protective Equipment (PPE): lab coat, gloves, and safety glasses
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Protocol for Preparing a 10 mM A-966492 Stock Solution
in DMSO
This protocol describes the preparation of 1 mL of a 10 mM stock solution of A-966492 in

DMSO.

Pre-weighing Preparations:

Allow the vial of A-966492 powder to equilibrate to room temperature before opening to

prevent condensation of moisture.

Ensure all equipment is clean, sterile, and dry.

Calculating the Required Mass:

To prepare 1 mL of a 10 mM stock solution, the required mass of A-966492 is calculated

using the following formula:

Mass (mg) = Molarity (mM) x Volume (mL) x Molecular Weight ( g/mol ) / 1000

Mass (mg) = 10 mM x 1 mL x 324.35 g/mol / 1000 = 3.2435 mg

Accurately weigh out approximately 3.24 mg of A-966492 powder.

Dissolution in DMSO:

Transfer the weighed A-966492 powder into a sterile microcentrifuge tube or vial.

Add 1 mL of anhydrous DMSO to the tube containing the powder.

Cap the tube securely and vortex thoroughly for 1-2 minutes to facilitate dissolution.

Ensuring Complete Dissolution:

Visually inspect the solution to ensure that all the powder has dissolved and the solution is

clear.
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If any particulate matter remains, sonicate the solution for 5-10 minutes in a water bath

sonicator. Gentle warming to 37°C can also aid dissolution, but avoid excessive heat.

Aliquoting and Storage:

Once the A-966492 is completely dissolved, aliquot the stock solution into smaller, single-

use volumes (e.g., 10-50 µL) in sterile microcentrifuge tubes. This minimizes the number

of freeze-thaw cycles, which can degrade the compound.

Clearly label each aliquot with the compound name, concentration, solvent, and date of

preparation.

Store the aliquots at -20°C for short-term storage (up to 1 year) or at -80°C for long-term

storage (up to 2 years).[1]

Protocol for Preparing Working Solutions
Thawing the Stock Solution:

When ready to use, thaw an aliquot of the A-966492 stock solution at room temperature.

Serial Dilutions:

Perform serial dilutions of the DMSO stock solution in your cell culture medium or

experimental buffer to achieve the desired final concentration.

Important: To avoid precipitation, it is recommended to add the DMSO stock solution to the

aqueous medium and mix immediately, rather than the other way around.

Final DMSO Concentration:

Ensure that the final concentration of DMSO in your experimental setup is kept low,

typically below 0.5%, to avoid solvent-induced toxicity or off-target effects. Always include

a vehicle control (medium with the same final concentration of DMSO) in your

experiments.
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Experimental Workflow for A-966492 Stock Solution Preparation

Preparation

Dissolution

Storage & Use

Weigh A-966492 Powder

Add Anhydrous DMSO

Vortex Thoroughly

Sonicate (if necessary)

Check for complete dissolution

Aliquot into Single-Use Tubes

If fully dissolved

Store at -20°C or -80°C

Prepare Working Solution

Click to download full resolution via product page

Caption: Workflow for A-966492 stock solution preparation.
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Mechanism of Action of A-966492
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Caption: A-966492 inhibits PARP1/2, leading to cell death.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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